Cas no 586333-41-7 (1H-Pyrazole, 1-(4-bromophenyl)-5-(4-methylphenyl)-3-(trifluoromethyl)-)

• Product Name: 1H-Pyrazole, 1-(4-bromophenyl)-5-(4-methylphenyl)-3-(trifluoromethyl)-
• CAS No: 586333-41-7
• MF: C₁₇H₁₂BrF₃N₂
• MW: 381.189793586731
• CID: 1610964
• Update Time: 2024-09-12

1H-Pyrazole, 1-(4-bromophenyl)-5-(4-methylphenyl)-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 1-(4-bromophenyl)-5-(4-methylphenyl)-3-(trifluoromethyl)-
• 1-(4-Bromo-phenyl)-5-p-tolyl-3-trifluoromethyl-1H-pyrazole

• Inchi： 1S/C17H12BrF3N2/c1-11-2-4-12(5-3-11)15-10-16(17(19,20)21)22-23(15)14-8-6-13(18)7-9-14/h2-10H,1H3
• InChI Key： AMIFUVGEYCETPG-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(Br)C=C2)C(C2=CC=C(C)C=C2)=CC(C(F)(F)F)=N1

Computed Properties

• Exact Mass: 380.01366

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• Boiling Point: 431.7±45.0 °C(Predicted)
• PSA: 17.82
• pka: -3.37±0.10(Predicted)